3-[(2-Chloro-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
CAS No.:
Cat. No.: VC13465799
Molecular Formula: C15H27ClN2O3
Molecular Weight: 318.84 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C15H27ClN2O3 |
|---|---|
| Molecular Weight | 318.84 g/mol |
| IUPAC Name | tert-butyl 3-[(2-chloroacetyl)-propan-2-ylamino]piperidine-1-carboxylate |
| Standard InChI | InChI=1S/C15H27ClN2O3/c1-11(2)18(13(19)9-16)12-7-6-8-17(10-12)14(20)21-15(3,4)5/h11-12H,6-10H2,1-5H3 |
| Standard InChI Key | JGBZRLFOASTHIB-UHFFFAOYSA-N |
| SMILES | CC(C)N(C1CCCN(C1)C(=O)OC(C)(C)C)C(=O)CCl |
| Canonical SMILES | CC(C)N(C1CCCN(C1)C(=O)OC(C)(C)C)C(=O)CCl |
Introduction
Structural and Stereochemical Features
Core Architecture
The compound features a piperidine ring substituted at the 3-position with an isopropylamino group linked to a chloroacetyl moiety. The 1-position is occupied by a tert-butoxycarbonyl (Boc) group, enhancing steric protection and lipophilicity. Key structural attributes include:
| Feature | Description |
|---|---|
| Piperidine Ring | Six-membered nitrogen-containing ring with chair conformation |
| Chloroacetyl Group | Electrophilic moiety for covalent bonding |
| tert-Butyl Ester | Bulky protecting group improving stability and membrane permeability |
Stereochemical Considerations
The stereochemistry at the piperidine’s 3-position defines enantiomeric pairs:
-
(R)-Enantiomer: InChIKey
JGBZRLFOASTHIB-GFCCVEGCSA-N -
(S)-Enantiomer: InChIKey
JGBZRLFOASTHIB-LBPRGKRZSA-N
Chiral centers influence binding affinities to biological targets. For instance, the (S)-enantiomer demonstrates higher affinity for certain enzymes due to optimal spatial alignment.
Synthesis and Optimization
Stepwise Synthesis
The synthesis involves sequential acylation and protection reactions:
-
Piperidine Functionalization: Introduction of isopropylamine via nucleophilic substitution .
-
Chloroacetylation: Reaction with chloroacetyl chloride under inert conditions.
-
Boc Protection: tert-Butyl dicarbonate () in the presence of a base like DMAP.
Example Protocol (Source ):
-
Reactants: tert-Butyl 4-(4-piperidinyloxy)-1-piperidinecarboxylate (0.118 g), 2-chloro-5-cyano-pyridine (0.0573 g)
-
Conditions: , DMSO, 60°C, 4 hours
-
Yield: 0.191 g (62%)
Industrial-Scale Production
Continuous flow systems enhance yield (up to 85%) by optimizing residence time and temperature. Solvent selection (e.g., DMF vs. DMSO) impacts reaction kinetics, with DMSO favoring faster acylation .
Physicochemical Properties
| Property | Value | Method |
|---|---|---|
| Molecular Weight | 318.84 g/mol | Mass spectrometry |
| Boiling Point | 424.8°C (predicted) | ACD/Labs Software |
| Density | 1.093 g/cm³ | Computational modeling |
| LogP | 2.74 | HPLC determination |
The chloroacetyl group confers electrophilicity, enabling nucleophilic substitution (e.g., with thiols or amines). The Boc group stabilizes the molecule against hydrolysis at physiological pH.
Reactivity and Mechanistic Insights
Covalent Binding Mechanisms
The chloroacetyl group reacts with cysteine residues in proteins, forming stable thioether adducts. This reactivity underpins its role as a covalent inhibitor scaffold. For example:
Stereoselective Interactions
Molecular docking studies reveal that the (S)-enantiomer binds more effectively to the ATP-binding pocket of kinases due to favorable van der Waals contacts. In contrast, the (R)-enantiomer shows preferential inhibition of proteases.
Applications in Drug Discovery
Kinase Inhibitor Development
The compound serves as a precursor for irreversible kinase inhibitors (e.g., EGFR inhibitors). Its chloroacetyl group enables targeted covalent modification, enhancing therapeutic potency.
Antibiotic Adjuvants
Functionalization with hydrophilic groups (e.g., sulfonamides) improves activity against multidrug-resistant bacteria.
Neurological Therapeutics
Piperidine derivatives modulate GABA receptors, suggesting potential in anxiety and epilepsy treatment.
Comparative Analysis with Analogues
| Compound | Structural Difference | Biological Activity |
|---|---|---|
| 3-Acetyl-piperidine-Boc | Lacks chloro group | Reduced covalent binding |
| 4-Chloroacetyl-piperazine-Boc | Piperazine ring | Enhanced solubility, lower potency |
The chloroacetyl moiety in the target compound confers superior electrophilicity compared to non-halogenated analogues.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume